9-hexadecyl-9H-carbazole
Description
9-Hexadecyl-9H-carbazole (CAS: 20863-27-8) is a carbazole derivative featuring a hexadecyl (C₁₆H₃₃) alkyl chain substituted at the nitrogen atom of the carbazole core. Its InChIKey, RTIMMZDJHATUCK-UHFFFAOYSA-N, reflects its unique structural identity . The extended alkyl chain imparts distinct solubility and self-assembly properties, making it valuable in materials science, particularly in organic electronics and optoelectronics. The compound’s hydrophobicity and thermal stability are enhanced by the long alkyl chain, which also influences its crystallization behavior and molecular packing in thin films .
Properties
Molecular Formula |
C28H41N |
|---|---|
Molecular Weight |
391.6 g/mol |
IUPAC Name |
9-hexadecylcarbazole |
InChI |
InChI=1S/C28H41N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-24-29-27-22-17-15-20-25(27)26-21-16-18-23-28(26)29/h15-18,20-23H,2-14,19,24H2,1H3 |
InChI Key |
RTIMMZDJHATUCK-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCN1C2=CC=CC=C2C3=CC=CC=C31 |
Canonical SMILES |
CCCCCCCCCCCCCCCCN1C2=CC=CC=C2C3=CC=CC=C31 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Alkyl Chain Length : Longer chains (e.g., hexadecyl) increase hydrophobicity and reduce crystallinity compared to shorter chains (e.g., propyl) .
- Aromatic vs. Alkyl Substituents : Benzyl and bromophenyl groups enhance π-π stacking and electronic conjugation, critical for fluorescence and charge transport .
Physical and Chemical Properties
Solubility and Thermal Stability
- This compound: Soluble in nonpolar solvents (e.g., hexane, chloroform) due to its long alkyl chain; decomposes above 250°C .
- 9-Benzyl-9H-carbazole : Soluble in polar aprotic solvents (e.g., DMF, THF); exhibits strong blue fluorescence with a quantum yield of ~0.45 .
- 9-Propyl-9H-carbazole: Moderately soluble in ethanol and acetone; lower thermal stability (decomposition ~200°C) .
Electronic Properties
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